N-(2-methoxy-4-nitrophenyl)methanesulfonamide

• CAS RN: 57164-98-4
• Molecular Formula: C8H10N2O5S
• Molecular Weight: 246.24 g/mol
• IUPAC Name: N-(2-methoxy-4-nitrophenyl)methanesulfonamide
• InChI: InChI=1S/C8H10N2O5S/c1-15-8-5-6(10(11)12)3-4-7(8)9-16(2,13)14/h3-5,9H,1-2H3
• InChI Key: OGHIXDRDSPVXJZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=CC(=C1)[N+](=O)[O-])NS(=O)(=O)C

Description

N-(2-methoxy-4-nitrophenyl)methanesulfonamide is a useful research compound. Its molecular formula is C8H10N2O5S and its molecular weight is 246.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-methoxy-4-nitroaniline (5 g) in pyridine (25 ml) at 0° C. was added dropwise methanesulfonyl chloride (3.5 ml). The mixture was left at 0° C. for 1 hour, then brought to RT for 2 h. The mixture was poured onto ice (100 g) and dilute hydrochloric acid (3M, 100 ml), the solid formed was filtered then washed with water and dried to give 2-methoxy-4-nitro-methanesulfonylaminobenzene (7.32 g, 98%) as an off-white crystalline solid.